Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate
Overview
Description
Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate is a chemical compound that belongs to the family of pyridine derivatives. It is also known by its systematic name, ethyl 4-hydroxy-2,6-dimethyl-3-pyridinecarboxylate. This compound has gained attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
1. Derivative Synthesis and Chemical Interactions
Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate is involved in the synthesis of various functional derivatives. For instance, the condensation with substituted phenols and anilines produces aryl pyridin-4-ylmethyl ethers and dihydropyrrolo[3,4-c]pyridin-3-ones. This compound also plays a role in creating esters containing 1,2-azole fragments through acylation processes (Dikusar et al., 2018).
2. Catalytic Applications
It's used in phosphine-catalyzed [4 + 2] annulation processes. This approach utilizes ethyl 2-methyl-2,3-butadienoate and N-tosylimines, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and complete regioselectivity. Such reactions expand the scope of synthetic chemistry and provide pathways to complex molecular structures (Zhu, Lan, & Kwon, 2003).
3. Crystal Structure and Molecular Interactions
The compound contributes to understanding crystal structure and molecular interactions. Studies on polysubstituted pyridines, including ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate derivatives, reveal insights into their planar structures and the nature of intermolecular interactions, such as hydrogen bonding and pi interactions. This knowledge is crucial for the development of new materials and drugs (Suresh et al., 2007).
4. Involvement in Organic Synthesis
It's used in organic synthesis, particularly in the preparation of various pyridine derivatives. The reactions and transformations of this compound provide a deeper understanding of organic chemistry mechanisms and offer pathways to synthesize novel compounds with potential applications in various fields (Cirrincione et al., 1987).
5. Catalysis in Polymerization Processes
The compound serves as a precursor in the synthesis of catalysts for polymerization processes. For example, it is involved in the synthesis of catalysts used in the ethylene oligomerization, highlighting its role in industrial chemistry and material science (Sun, Zhao, & Gao, 2007).
properties
IUPAC Name |
ethyl 2,6-dimethyl-4-oxo-1H-pyridine-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-4-14-10(13)9-7(3)11-6(2)5-8(9)12/h5H,4H2,1-3H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHHQCQHFXZHRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=CC1=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30303112 | |
Record name | ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30303112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate | |
CAS RN |
22192-02-5 | |
Record name | NSC191342 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=191342 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC156741 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=156741 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30303112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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